Cas no 15622-17-0 (Phenol,4-[1-methyl-2-[4-[2-(1-pyrrolidinyl)ethoxy]phenyl]propyl]-, (R*,S*)- (9CI))

• Product name: Phenol,4-[1-methyl-2-[4-[2-(1-pyrrolidinyl)ethoxy]phenyl]propyl]-, (R*,S*)- (9CI)
• CAS No: 15622-17-0
• MF: C₂₂H₂₉NO₂
• MW: 339.47116
• CID: 173729
• PubChem ID: 204045

Phenol,4-[1-methyl-2-[4-[2-(1-pyrrolidinyl)ethoxy]phenyl]propyl]-, (R*,S*)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Phenol,4-[1-methyl-2-[4-[2-(1-pyrrolidinyl)ethoxy]phenyl]propyl]-, (R*,S*)- (9CI)
• 15622-17-0
• DTXSID80935402
• erythro-p-(alpha,beta-Dimethyl-p-(2-(1-pyrrolidinyl)ethoxy)phenethyl)phenol
• 4-(3-{4-[2-(Pyrrolidin-1-yl)ethoxy]phenyl}butan-2-yl)phenol
• Phenol, p-(alpha,beta-dimethyl-p-(2-(1-pyrrolidinyl)ethoxy)phenethyl)-, erythro-

• Inchi： InChI=1S/C22H29NO2/c1-17(19-5-9-21(24)10-6-19)18(2)20-7-11-22(12-8-20)25-16-15-23-13-3-4-14-23/h5-12,17-18,24H,3-4,13-16H2,1-2H3
• InChI Key： ZTQSAIBSMVONPQ-UHFFFAOYSA-N
• SMILES： OC1C=CC(C(C(C2C=CC(OCCN3CCCC3)=CC=2)C)C)=CC=1

Computed Properties

• Exact Mass: 339.219829168g/mol
• Monoisotopic Mass: 339.219829168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7Ų
• XLogP3: 4.9